Cas no 850916-46-0 (3-fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide)

• Product Name: 3-fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide
• CAS No: 850916-46-0
• MF: C₂₃H₁₉FN₂OS
• MW: 390.473167657852
• CID: 5981441
• PubChem ID: 2156501
• Update Time: 2025-06-25

3-fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide
• 3-fluoro-N-(2-((2-phenyl-1H-indol-3-yl)thio)ethyl)benzamide
• Benzamide, 3-fluoro-N-[2-[(2-phenyl-1H-indol-3-yl)thio]ethyl]-
• 3-fluoro-N-{2-[(2-phenyl-1H-indol-3-yl)sulfanyl]ethyl}benzamide
• 3-fluoro-N-[2-[(2-phenyl-1H-indol-3-yl)sulfanyl]ethyl]benzamide
• AKOS024585384
• F0582-0234
• 850916-46-0

• Inchi： 1S/C23H19FN2OS/c24-18-10-6-9-17(15-18)23(27)25-13-14-28-22-19-11-4-5-12-20(19)26-21(22)16-7-2-1-3-8-16/h1-12,15,26H,13-14H2,(H,25,27)
• InChI Key： NLVNDSDAMASYOS-UHFFFAOYSA-N
• SMILES： C(NCCSC1C2=C(NC=1C1=CC=CC=C1)C=CC=C2)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 390.12021257g/mol
• Monoisotopic Mass: 390.12021257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 634.1±55.0 °C(Predicted)
• pka: 13.75±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on 3-fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide

3-Fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide: A Comprehensive Overview

3-Fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide, also known by its CAS number 850916-46-0, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzamide moiety with a 3-fluoro substituent and a sulfanyl group attached to an ethyl chain. The presence of the indole ring further enhances its chemical complexity and functional diversity.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitution, coupling reactions, and possibly oxidation or reduction steps. Recent advancements in synthetic chemistry have made it possible to achieve higher yields and better purity levels for such intricate molecules. Researchers have explored various methodologies to optimize the synthesis process, ensuring that the compound can be produced efficiently for both academic and industrial applications.

One of the most promising aspects of 3-fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide is its potential in drug discovery. The indole ring is a well-known structural motif in many bioactive compounds, including antidepressants, antipsychotics, and anticancer agents. The fluorine substituent adds an additional layer of functionality, potentially enhancing the compound's pharmacokinetic properties such as solubility and bioavailability. Recent studies have shown that this compound exhibits significant activity against certain cancer cell lines, suggesting its potential as an antitumor agent.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. The combination of the benzamide group and the sulfanyl group creates a molecule with interesting redox characteristics, making it a candidate for use in organic electronics. Researchers have investigated its ability to act as a semiconductor material in thin-film transistors, demonstrating promising results that could pave the way for its application in flexible electronics.

The environmental impact of CAS 850916-46-0 has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to ensure that its production and use do not pose significant risks to ecosystems. Preliminary findings suggest that the compound is relatively stable under environmental conditions, but further research is needed to fully understand its ecological footprint.

In conclusion, 3-fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide (CAS 850916-46-0) is a versatile compound with a wide range of potential applications. Its unique structure, combined with recent advancements in synthetic methods and pharmacological studies, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in various fields of science and technology.